Cas no 842124-28-1 (2-Bromo-3-(4-n-butylphenyl)-1-propene)
2-Bromo-3-(4-n-butylphenyl)-1-propene is a brominated aromatic compound featuring a reactive allylic bromide moiety and a butylphenyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions, such as Suzuki or Heck couplings, due to its electrophilic bromine atom and conjugated double bond. The n-butylphenyl group enhances lipophilicity, potentially improving solubility in nonpolar solvents for certain applications. Its well-defined reactivity profile allows for selective functionalization, making it useful in pharmaceutical and materials chemistry. Careful handling is advised due to the lability of the allylic bromide group. The compound’s stability and purity are critical for reproducible results in synthetic workflows.
842124-28-1 structure
Product Name:2-Bromo-3-(4-n-butylphenyl)-1-propene
CAS No:842124-28-1
MF:C13H17Br
MW:253.178083181381
MDL:MFCD06201197
CID:870724
PubChem ID:2756860
Update Time:2025-10-19
2-Bromo-3-(4-n-butylphenyl)-1-propene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromoprop-2-en-1-yl)-4-butylbenzene
- 2-BroMo-3-(4-n-butylphenyl)-1-propene
- MFCD06201197
- 1-(2-Bromoallyl)-4-butylbenzene
- 1-(2-bromoprop-2-enyl)-4-butylbenzene
- AKOS016016890
- 842124-28-1
- 2-Bromo-3-(4-n-butylphenyl)-1-propene
-
- MDL： MFCD06201197
- Inchi： 1S/C13H17Br/c1-3-4-5-12-6-8-13(9-7-12)10-11(2)14/h6-9H,2-5,10H2,1H3
- InChI Key： FDEKUMVJMABVQJ-UHFFFAOYSA-N
- SMILES： BrC(=C)CC1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 252.05100
- Monoisotopic Mass: 252.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.48030
2-Bromo-3-(4-n-butylphenyl)-1-propene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromo-3-(4-n-butylphenyl)-1-propene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022330-2g |
2-Bromo-3-(4-n-butylphenyl)-1-propene |
842124-28-1 | 97% | 2g |
￡624.00 | 2022-03-01 | |
| Fluorochem | 022330-5g |
2-Bromo-3-(4-n-butylphenyl)-1-propene |
842124-28-1 | 97% | 5g |
￡1084.00 | 2022-03-01 | |
| Fluorochem | 022330-1g |
2-Bromo-3-(4-n-butylphenyl)-1-propene |
842124-28-1 | 97% | 1g |
￡412.00 | 2022-03-01 | |
| abcr | AB167004-1 g |
2-Bromo-3-(4-n-butylphenyl)-1-propene, 97%; . |
842124-28-1 | 97% | 1g |
€794.30 | 2023-06-23 | |
| abcr | AB167004-2 g |
2-Bromo-3-(4-n-butylphenyl)-1-propene, 97%; . |
842124-28-1 | 97% | 2g |
€1065.20 | 2023-06-23 | |
| TRC | B085400-250mg |
2-Bromo-3-(4-n-butylphenyl)-1-propene |
842124-28-1 | 250mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B085400-500mg |
2-Bromo-3-(4-n-butylphenyl)-1-propene |
842124-28-1 | 500mg |
$ 605.00 | 2022-06-07 | ||
| abcr | AB167004-5 g |
2-Bromo-3-(4-n-butylphenyl)-1-propene, 97%; . |
842124-28-1 | 97% | 5g |
€2507.20 | 2023-06-23 | |
| abcr | AB167004-1g |
2-Bromo-3-(4-n-butylphenyl)-1-propene, 97%; . |
842124-28-1 | 97% | 1g |
€794.00 | 2025-04-16 | |
| abcr | AB167004-2g |
2-Bromo-3-(4-n-butylphenyl)-1-propene, 97%; . |
842124-28-1 | 97% | 2g |
€1064.00 | 2025-04-16 |
2-Bromo-3-(4-n-butylphenyl)-1-propene Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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